Cas no 1264038-82-5 ((R)-1-(6-chloropyrimidin-4-yl)pyrrolidin-3-ol)

(R)-1-(6-chloropyrimidin-4-yl)pyrrolidin-3-ol structure
1264038-82-5 structure
Product Name:(R)-1-(6-chloropyrimidin-4-yl)pyrrolidin-3-ol
CAS No:1264038-82-5
MF:C8H10ClN3O
MW:199.637500286102
MDL:MFCD18380488
CID:1220021
PubChem ID:60137520
Update Time:2025-04-20

(R)-1-(6-chloropyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • (3R)-1-(6-chloropyrimidin-4-yl)pyrrolidin-3-ol
    • SBB075421
    • AK-52036
    • KB-02681
    • (R)-1-(6-Chloro-pyrimidin-4-yl)pyrrolidin-3-ol
    • (R)-1-(6-Chloropyrimidin-4-yl)pyrrolidin-3-ol
    • (R)-1-(6-Chloro-pyrimidin-4-yl)-pyrrolidin-3-ol
    • DTXSID30733672
    • F1967-4592
    • 1264038-82-5
    • AKOS017344979
    • DB-300010
    • (R)-1-(6-chloropyrimidin-4-yl)pyrrolidin-3-ol
    • MDL: MFCD18380488
    • Inchi: 1S/C8H10ClN3O/c9-7-3-8(11-5-10-7)12-2-1-6(13)4-12/h3,5-6,13H,1-2,4H2/t6-/m1/s1
    • InChI Key: LKGMLJYQCXYCRF-ZCFIWIBFSA-N
    • SMILES: ClC1=CC(=NC=N1)N1CC[C@H](C1)O

Computed Properties

  • Exact Mass: 199.0512396g/mol
  • Monoisotopic Mass: 199.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 49.2Ų

(R)-1-(6-chloropyrimidin-4-yl)pyrrolidin-3-ol Pricemore >>

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